Cas no 165824-55-5 (2,2'-Bis(trifluoromethyl)-1,1'-biphenyl-4-amine)

• Product Name: 2,2'-Bis(trifluoromethyl)-1,1'-biphenyl-4-amine
• CAS No: 165824-55-5
• MF: C₁₄H₉F₆N
• MW: 305.218384504318
• CID: 4992066
• Update Time: 2025-06-11

2,2'-Bis(trifluoromethyl)-1,1'-biphenyl-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,2'-bis(trifluoromethyl)biphenyl
• 2,2'-Bis(trifluoromethyl)-1,1'-biphenyl-4-amine

• Inchi： 1S/C14H9F6N/c15-13(16,17)11-4-2-1-3-9(11)10-6-5-8(21)7-12(10)14(18,19)20/h1-7H,21H2
• InChI Key： IJJIOHUPTBKABH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1C=CC=CC=1C(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 350
• XLogP3: 4.6
• Topological Polar Surface Area: 26

Additional information on 2,2'-Bis(trifluoromethyl)-1,1'-biphenyl-4-amine

Comprehensive Overview of 2,2'-Bis(trifluoromethyl)-1,1'-biphenyl-4-amine (CAS No. 165824-55-5)

2,2'-Bis(trifluoromethyl)-1,1'-biphenyl-4-amine (CAS No. 165824-55-5) is a specialized organic compound widely recognized for its unique structural features and applications in advanced chemical synthesis. This compound, characterized by its biphenyl core and trifluoromethyl groups, has garnered significant attention in pharmaceutical and material science research due to its electron-withdrawing properties and stability under various conditions. Its molecular formula, C₁₄H₉F₆N, highlights its potential as a building block for high-performance materials.

The growing interest in fluorinated compounds like 2,2'-Bis(trifluoromethyl)-1,1'-biphenyl-4-amine stems from their versatility in drug discovery and agrochemical development. Researchers frequently explore its role in cross-coupling reactions and catalysis, where its amine functionality enables selective modifications. Recent studies have also investigated its potential in OLED materials and liquid crystals, aligning with the surge in demand for energy-efficient display technologies.

One of the most searched questions about this compound revolves around its synthetic routes and industrial-scale production. Optimizing the synthesis of CAS No. 165824-55-5 often involves palladium-catalyzed reactions or nucleophilic aromatic substitutions, which are critical for achieving high yields. Additionally, its solubility in common organic solvents like DMSO and THF makes it a practical choice for laboratory applications.

Environmental and regulatory considerations are also hot topics. While 2,2'-Bis(trifluoromethyl)-1,1'-biphenyl-4-amine is not classified as hazardous, its biodegradability and eco-friendly alternatives are frequently discussed in green chemistry forums. Innovations in sustainable synthesis methods, such as microwave-assisted reactions, are gaining traction to minimize waste and energy consumption.

From a commercial perspective, suppliers of CAS No. 165824-55-5 emphasize its high purity (>98%) and consistency, which are vital for reproducibility in research. The compound’s storage conditions (typically 2-8°C under inert gas) and shelf life are also common queries among end-users. Its pricing trends reflect the broader market dynamics of fluorinated aromatic amines, which are influenced by raw material availability and technological advancements.

In summary, 2,2'-Bis(trifluoromethyl)-1,1'-biphenyl-4-amine (CAS No. 165824-55-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from pharmaceutical intermediates to advanced materials, making it a compound of enduring relevance. As research continues to uncover new uses, its role in addressing challenges like energy storage and biocompatible coatings will likely expand further.